Cas no 22582-67-8 (1-(1H-Indol-3-yl)butan-1-one)

• Product Name: 1-(1H-Indol-3-yl)butan-1-one
• CAS No: 22582-67-8
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 269605
• PubChem ID: 89760
• Update Time: 2025-09-18

1-(1H-Indol-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indol-3-yl)butan-1-one
• 1-(1H-indol-3-yl)-1-butanone(SALTDATA: FREE)
• 1-Butanone,1-(1H-indol-3-yl)-
• 1-(1H-Indol-3-Yl)-Butan-1-One
• 1-Indol-3-yl-butan-1-on
• 1-indol-3-ylbutan-1-one
• 1-indol-3-yl-butan-1-one
• 3-Butyrylindol
• 3-Butyryl-indol
• 3-n-butyrylindole
• AC1L3IK0
• AC1Q2UF9
• AC1Q2UFA
• AC1Q5GD3
• NSC82297
• SR-01000493868-1
• 3-BUTYRYLINDOLE
• NS00027219
• 1-(1H-Indol-3-yl)-1-butanone
• NSC-82297
• 22582-67-8
• CCG-20432
• NSC 82297
• DTXSID60177106
• MFCD00086142
• AKOS000450324
• VS-00669
• XAA58267
• CS-0316329
• EINECS 245-103-3
• SR-01000493868
• SCHEMBL9633079
• BBL000694
• STK369399
• CPSCIKJSJRJTMF-UHFFFAOYSA-N
• DB-179750

• MDL： MFCD00086142
• Inchi： 1S/C12H13NO/c1-2-5-12(14)10-8-13-11-7-4-3-6-9(10)11/h3-4,6-8,13H,2,5H2,1H3
• InChI Key： CPSCIKJSJRJTMF-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.125
• Boiling Point: 354.1°Cat760mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.611
• PSA: 32.86
• LogP: 3.15070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-Indol-3-yl)butan-1-one

Chemical Profile of 1-(1H-Indol-3-yl)butan-1-one (CAS No. 22582-67-8)

1-(1H-Indol-3-yl)butan-1-one, identified by its Chemical Abstracts Service (CAS) number 22582-67-8, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a butanone backbone substituted with an indole ring, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The indole moiety, known for its presence in numerous bioactive natural products and pharmaceuticals, contributes to the compound's unique reactivity and biological relevance.

The structural framework of 1-(1H-Indol-3-yl)butan-1-one combines the electrophilic nature of the ketone group with the nucleophilic potential of the indole nitrogen, making it a valuable scaffold for further chemical modifications. Such modifications can be tailored to explore various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The compound's dual functionality has positioned it as a candidate for synthesizing more complex derivatives with enhanced pharmacological properties.

In recent years, there has been a surge in research focusing on indole derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of indole-based compounds in modulating inflammatory responses, neurodegenerative diseases, and even in the development of anticancer agents. The butanone side chain in 1-(1H-Indol-3-yl)butan-1-one provides an additional site for functionalization, allowing chemists to fine-tune solubility, metabolic stability, and target specificity.

One of the most compelling aspects of 1-(1H-Indol-3-yl)butan-1-one is its role as a precursor in the synthesis of more intricate molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in inflammatory processes. Additionally, its structural motif has been explored in the design of small-molecule probes for studying protein-protein interactions in cellular systems.

The pharmacokinetic profile of 1-(1H-Indol-3-yl)butan-1-one is another area of active investigation. Initial studies suggest that the compound exhibits moderate oral bioavailability, making it a promising candidate for further development into therapeutic agents. However, challenges such as metabolic degradation and potential off-target effects need to be addressed through structural optimization.

Advances in computational chemistry have further accelerated the exploration of 1-(1H-Indol-3-yl)butan-1-one. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding modes with biological targets, aiding in the rational design of more potent derivatives. These computational approaches complement experimental efforts, enabling researchers to predict and validate the efficacy of new analogs efficiently.

The synthesis of 1-(1H-Indol-3-yl)butan-1-one itself is another area where innovation has been prominent. Modern synthetic methodologies have streamlined its preparation, reducing both cost and environmental impact. Techniques such as catalytic asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions have enabled high-yield access to this compound, facilitating its use in large-scale applications.

In conclusion, 1-(1H-Indol-3-ytl)butan-l-one (CAS No. 22582--67--8) represents a fascinating compound with substantial potential in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, make it a cornerstone in the development of novel bioactive molecules. As research continues to uncover new applications for this derivative, its significance in drug discovery is expected to grow further.